2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

• IUPAC Name: 2-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C19H27N7O2/c1-15-13-16(2)26(22-15)18-4-3-17(20-21-18)24-7-5-23(6-8-24)14-19(27)25-9-11-28-12-10-25/h3-4,13H,5-12,14H2,1-2H3
• InChI Key: BOFRUFXDQIEZDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)CC(=O)N4CCOCC4)C
• Molecular Formula: C19H27N7O2
• Molecular Weight: 385.5 g/mol

Description

2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C19H27N7O2 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one is 385.22262313 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Researchers have explored pyrazole derivatives for their antileishmanial potential. . Further studies could explore its efficacy against different Leishmania species and clinical isolates.

Antimalarial Properties

Malaria, caused by Plasmodium parasites transmitted by mosquitoes, remains a global health concern. The synthesized pyrazole derivatives (compounds 14 and 15) demonstrated significant inhibition effects against Plasmodium berghei in vivo. . Investigating its safety profile and efficacy against other Plasmodium species is crucial.

Diels–Alder Cycloaddition Reactions

Pyrazoles, including our compound, can participate as dienes in inverse electron demand (ID) Diels–Alder cycloaddition reactions. . Researchers can explore diverse synthetic routes using this compound as a precursor.

Tuberculosis Drug Development

Syed et al. synthesized related imidazole-containing compounds and evaluated their anti-tubercular potential. Our compound’s structural features suggest it could be a promising scaffold for designing novel anti-tuberculosis agents. .

Functional Molecules

Imidazoles, such as our compound, serve as key components in functional molecules. . Researchers can explore modifications to enhance specific properties or develop new applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolylpyridazine derivatives, have been found to exhibit a wide spectrum of biological activity . They have been associated with anti-inflammatory, antibacterial, antioxidant, and hypotensive activity .

Biochemical Pathways

Based on the biological activities of similar compounds, it can be inferred that the compound may affect pathways related to inflammation, bacterial growth, oxidation, and blood pressure regulation .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound may have effects such as reducing inflammation, inhibiting bacterial growth, neutralizing reactive oxygen species, and lowering blood pressure .